2-Bromo-5-methyl-3-phenylimidazo[1,2-A]pyridine

• Molecular Formula: C14H11BrN2
• Molecular Weight: 287.15 g/mol
• IUPAC Name: 2-bromo-5-methyl-3-phenylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H11BrN2/c1-10-6-5-9-12-16-14(15)13(17(10)12)11-7-3-2-4-8-11/h2-9H,1H3
• InChI Key: CLPZZNUQUPTXLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=C(N12)C3=CC=CC=C3)Br

Description

2-Bromo-5-methyl-3-phenylimidazo[1,2-A]pyridine is a useful research compound. Its molecular formula is C14H11BrN2 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Methyl-3-phenylimidazo[1,2-a]pyridin-2-ol from step 2 (1.30 g, 5.22 mmol) were dissolved in 41 mL 1,2-dichloroethane under argon atmosphere. 5 Equivalents of phosphoryl bromide (7.48 g, 26.1 mmol) were added and the reaction mixture was stirred at reflux temperature overnight. LC/MS analysis showed incomplete conversion, therefore another 5 equivalents phosphoryl bromide were added. After stirring for 4 h at reflux temperature LC/MS analysis again showed incomplete conversion, so 5 equivalents were added again. After stirring at reflux temperature overnight the reaction mixture was allowed to cool to room temperature. The reaction mixture was neutralized with aqueous sodium bicarbonate-solution followed by extraction with dichloromethane. The organic phase was washed with brine and filtered through a Whatman-filter. Drying under high vacuum gave 801 mg (44%) of the title compound in 83% purity (LC/MS, area-%).